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Compound of Interest

Compound Name: 1,2-Epoxyoctane

Cat. No.: B1223023

An In-depth Technical Guide to 1,2-Epoxyoctane: Properties, Protocols, and Applications

Introduction

1,2-Epoxyoctane, also known by synonyms such as 1-Octene oxide and 2-Hexyloxirane, is an
organic compound belonging to the epoxide class.[1][2][3][4][5][6][7][8] It is characterized by a
strained three-membered ring containing an oxygen atom, which imparts significant reactivity.
[9] This reactivity makes it a valuable intermediate and building block in organic synthesis, with
applications in the production of fine chemicals, pharmaceuticals, agrochemicals, and polymers
like epoxy resins.[1][2][9][10] This guide provides a comprehensive overview of its physical and
chemical properties, detailed experimental protocols, and its role in scientific research and drug
development.

Physical and Chemical Properties

1,2-Epoxyoctane is a colorless liquid under standard conditions.[1][7] It is slightly soluble in
water but soluble in organic solvents like ethers and benzene.[1][2][5][6][7][11] The compound
is known to be moisture-sensitive and should be stored under an inert atmosphere.[1][5][6][7]
[12]

General and Physical Properties
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Property Value Source(s)
Molecular Formula CsH160 (L2138 3L 4][15]
Molecular Weight 128.21 g/mol [LI121314181113]114]
CAS Number 2984-50-1 [LI2BIAI BB ON L 3][14]
[15][16]

Appearance Colorless Liquid [1][7][12][15]
Boiling Point 62-64 °C at 17 mmHg [11[3][41[11]
169.5 °C at 760 mmHg [2][13]
Density 0.835 - 0.839 g/mL at 20-25 °C  [1][2][3][4][5][11]
Refractive Index (n20/D) 1.420 [11131141[5]
Vapor Pressure 2.04 mmHg at 25°C [1][13]

Safety and Handling Properties
Property Value Source(s)
Flash Point 37 °C (98.6 °F) - closed cup [LI21315][13]

Hazard Codes

Xi (Irritant)

[1]5]

Hazard Statements

H226 (Flammable liquid and
vapor), H315 (Causes skin
irritation), H319 (Causes
serious eye irritation), H335
(May cause respiratory

irritation)

[2](3]

Precautionary Statements

P210, P261,
P305+P351+P338

[2](3]

Storage Temperature

2-8°C, under inert gas

[LIE21E3105]07]

Reactivity and Chemical Behavior
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The chemical behavior of 1,2-Epoxyoctane is dominated by the high ring strain of the oxirane
ring, making it susceptible to nucleophilic attack.[9] This reactivity is the basis for its utility in
synthesis.

» Ring-Opening Reactions: The epoxide ring can be readily opened by a variety of
nucleophiles under both acidic and basic conditions.[9] Acid-catalyzed hydrolysis, for
example, yields the corresponding trans-1,2-diol (octane-1,2-diol).[9][17] This reaction is
fundamental to its role as a synthetic intermediate.

o Rearrangement: In the presence of heat or catalysts like boron trifluoride etherate, 1,2-
Epoxyoctane can undergo rearrangement to form aldehydes.[9][18]

o Polymerization: It serves as a monomer for the synthesis of polymers such as epoxy resins
and polyether polyols, which are used in coatings, adhesives, and elastomers.[1]

Role in Biological Systems

In biological contexts, 1,2-Epoxyoctane is a substrate for epoxide hydrolase (EH) enzymes.[9]
These enzymes are crucial for the detoxification of xenobiotics by converting reactive epoxides
into less reactive diols, facilitating their excretion.[9][13] This makes 1,2-Epoxyoctane a useful
tool for studying the activity and specificity of these metabolic enzymes.[9]

Metabolism of 1,2-Epoxyoctane via Epoxide Hydrolase
1,2-Epoxyoctane 3 Epoxide Hydrolase (EH) Octane-1,2-diol ) TEEEEEs Wzter Sty
(Xenobiotic) + H20 (Metabolite) - .
Facilitated Excretion

Click to download full resolution via product page

Metabolism of 1,2-Epoxyoctane by Epoxide Hydrolase.

Experimental Protocols
Synthesis of 1,2-Epoxyoctane from 1-Octene

A common method for the synthesis of epoxides is the epoxidation of an alkene. The following
protocol is a general procedure using meta-chloroperoxybenzoic acid (m-CPBA), a widely used
reagent for this transformation.[19]
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Materials:

1-Octene

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO3) solution

Saturated aqueous sodium sulfite (Na=2S0Os) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa)

Standard laboratory glassware, magnetic stirrer, separatory funnel

Procedure:

Dissolve 1-octene in a suitable volume of dichloromethane in a round-bottom flask equipped
with a magnetic stirrer.

Cool the solution to 0 °C in an ice bath.

Add m-CPBA portion-wise to the stirred solution over 30 minutes, maintaining the
temperature at O °C.

Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the
reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Upon completion, quench the reaction by adding saturated sodium sulfite solution to destroy
excess peroxide.

Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium
bicarbonate solution (to remove m-chlorobenzoic acid), and brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

e The crude product can be purified by vacuum distillation to yield pure 1,2-Epoxyoctane.[19]
Synthesis and Purification Workflow for 1,2-Epoxyoctane

(1. Dissolve 1-Octene in DCM]

2. Add m-CPBA at 0°C
Stir at Room Temperature

3. Monitor Reaction (TLC/GC)

Reaction Complete

4. Quench & Wash
(Na2S0s3, NaHCOs, Brine)

5. Dry Organic Layer (MgSOQa)
& Concentrate

6. Purify by Vacuum Distillation

Pure 1,2-Epoxyoctane

Click to download full resolution via product page

General workflow for the synthesis of 1,2-Epoxyoctane.

Analytical Characterization: Gas Chromatography (GC)

Gas chromatography is a primary technique for assessing the purity of 1,2-Epoxyoctane and
for monitoring reaction progress.[20][21]
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Objective: To determine the purity of a 1,2-Epoxyoctane sample.

Instrumentation:

o Gas Chromatograph (e.g., Agilent, Shimadzu) with a Flame lonization Detector (FID).[20]

e Capillary Column (e.g., DB-5, HP-5MS, 30 m x 0.25 mm ID x 0.25 um film thickness).[20][22]
o Carrier Gas: Helium or Nitrogen.[20]

Procedure:

Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of the 1,2-Epoxyoctane
sample in a volatile solvent such as dichloromethane or ethyl acetate.[20]

Injection: Inject 1 uL of the prepared sample into the GC inlet, which is typically heated to
around 250 °C.

Temperature Program:

o Initial Temperature: 50 °C, hold for 2 minutes.

o Ramp: Increase temperature at a rate of 10 °C/min to 250 °C.[20]
o Final Hold: Hold at 250 °C for 5 minutes.[20]

Data Analysis: The purity is determined by calculating the relative peak area of the 1,2-
Epoxyoctane peak compared to the total area of all peaks in the chromatogram.[20][23] The
retention time is used to identify the compound, which is shorter for compounds with lower
boiling points.[23]

Spectroscopic Analysis (NMR, IR, MS)
Spectroscopic methods are essential for confirming the molecular structure of 1,2-

Epoxyoctane.

e 1H NMR: Provides information on the proton environment. Key signals for 1,2-Epoxyoctane
include multiplets for the oxirane ring protons and signals corresponding to the hexyl chain.
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[24][25]

¢ 13C NMR: Shows distinct signals for the two carbons of the epoxide ring (typically around 47
and 52 ppm) and the carbons of the alkyl chain.[16]

¢ IR Spectroscopy: The presence of the epoxide ring is confirmed by characteristic C-O
stretching bands.[20]

¢ Mass Spectrometry (MS): Provides the molecular weight from the molecular ion peak and
fragmentation patterns characteristic of the structure.[20][26]

Analytical Workflow for 1,2-Epoxyoctane Characterization

1,2-Epoxyoctane Sample

Purity Assessment Structural Elucidation » Functional Group ID Molecular Weight & Formula
(GC-FID) (*H & 3C NMR) (FTIR) (YS)]

Chromatogram: Spectra: Spectrum: Spectrum:
Purity >96% Confirm C-H Framework Confirm C-O Stretch Confirm M.W. = 128.21

Click to download full resolution via product page

Workflow for the analytical characterization of 1,2-Epoxyoctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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